methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride
Overview
Description
Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride: is a chemical compound with significant applications in scientific research and industry This compound is characterized by its molecular structure, which includes a benzofuran ring system, an aminomethyl group, and a carboxylate ester group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride typically involves multiple steps, starting with the construction of the benzofuran core. One common approach is the cyclization of a suitable precursor, such as a substituted phenol, with an aldehyde or ketone under acidic conditions. The resulting intermediate is then further modified to introduce the aminomethyl group and the carboxylate ester.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to ensure consistency and purity. The process may include the use of catalysts to improve reaction efficiency and the implementation of purification techniques, such as recrystallization or chromatography, to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. It can serve as a precursor for the preparation of various pharmaceuticals and organic compounds.
Biology: In biological research, methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride may be employed in the study of enzyme inhibitors or as a tool for probing biological pathways.
Medicine: This compound has potential medicinal applications, particularly in the development of new drugs. Its structural features make it suitable for targeting specific biological receptors or enzymes.
Industry: In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and other high-value products.
Mechanism of Action
The mechanism by which methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride exerts its effects depends on its molecular targets and pathways. The compound may interact with specific enzymes or receptors, leading to biological responses. The exact mechanism can vary based on the context in which the compound is used.
Comparison with Similar Compounds
Methyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride
Methyl 2-(aminomethyl)benzofuran-5-carboxylate hydrochloride
Uniqueness: Methyl 2-(aminomethyl)-2,3-dihydro-1-benzofuran-6-carboxylate hydrochloride is unique due to its specific structural features, such as the dihydrobenzofuran ring system. This structural difference can influence its reactivity and biological activity compared to similar compounds.
Properties
CAS No. |
2758002-40-1 |
|---|---|
Molecular Formula |
C11H14ClNO3 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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